Cas no 443640-27-5 (4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine)
4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 4,6-dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine
- 4,6-Dimethyl-2-phenyl-thieno[2,3-b]pyridin-3-ylamine
- Thieno[2,3-b]pyridin-3-amine, 4,6-dimethyl-2-phenyl-
- 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine
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- Inchi: 1S/C15H14N2S/c1-9-8-10(2)17-15-12(9)13(16)14(18-15)11-6-4-3-5-7-11/h3-8H,16H2,1-2H3
- InChI Key: AIZVBQQMEMAJAI-UHFFFAOYSA-N
- SMILES: C12SC(C3=CC=CC=C3)=C(N)C1=C(C)C=C(C)N=2
Experimental Properties
- Density: 1.232±0.06 g/cm3(Predicted)
- Melting Point: 74-76 °C(Solv: acetone (67-64-1); hexane (110-54-3))
- Boiling Point: 438.9±40.0 °C(Predicted)
- pka: 8.00±0.40(Predicted)
4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD11122865-1g |
4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine |
443640-27-5 | 97% | 1g |
$416 | 2024-07-17 |
4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine
Introduction to 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine (CAS No. 443640-27-5)
4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine, also known by its CAS number 443640-27-5, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine make it an attractive candidate for further investigation and potential therapeutic applications.
The chemical structure of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine consists of a thienopyridine core with specific substituents at the 4 and 6 positions (methyl groups) and a phenyl group at the 2 position. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties. The thienopyridine scaffold is well-known for its ability to interact with various biological targets, making it a valuable platform for drug discovery and development.
Recent studies have highlighted the potential therapeutic applications of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine has also been investigated for its potential anti-cancer effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings have sparked interest in further exploring the potential use of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine as an anticancer agent.
The neuroprotective properties of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine have also been a focus of recent research. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These effects are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.
The pharmacokinetic profile of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amine has been extensively studied to understand its bioavailability and metabolism. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.
Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amnine. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.
In conclusion, 4,6-Dimethyl-2-phenylthieno[2,3-b]pyridin-3-amnine (CAS No. 443640–27–5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into the mechanisms of action and potential uses of this compound, highlighting its significance in modern drug discovery efforts.
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